(6-chloro-4-(3-chlorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [6-chloro-4-(3-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H16Cl2N2O3S/c20-13-4-3-5-15(10-13)23-12-18(19(24)22-8-1-2-9-22)27(25,26)17-7-6-14(21)11-16(17)23/h3-7,10-12H,1-2,8-9H2
• InChI Key: LJEIHQHRMBZJRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H16Cl2N2O3S
• Molecular Weight: 423.3 g/mol

Description

(6-chloro-4-(3-chlorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H16Cl2N2O3S and its molecular weight is 423.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts are dedicated to synthesizing and characterizing stable radicals and oligothiophenes, which are fundamental to understanding the electronic properties of organic materials. For instance, Chahma et al. (2021) synthesized oligothiophenes bearing stable radicals, demonstrating their stability in air and organic solvents. These compounds, characterized by EPR and Infrared spectroscopy, show potential applications in organic electronics and radical chemistry (Chahma, Riopel, & Arteca, 2021).

Molecular Docking and Antimicrobial Activity

Some studies focus on the synthesis of novel compounds with potential antimicrobial and anticancer properties. Katariya, Vennapu, and Shah (2021) synthesized biologically active heterocyclic compounds, demonstrating their potential through molecular docking studies against cancer cell lines and pathogenic strains. This suggests a promising approach for developing new pharmaceutical drugs with antimicrobial and anticancer capabilities (Katariya, Vennapu, & Shah, 2021).

Advanced Materials Development

Research on advanced materials includes the synthesis of boric acid ester intermediates, which are essential in the development of novel materials and chemical processes. Huang et al. (2021) reported on the synthesis, crystal structure, and DFT study of such intermediates, offering insights into their electronic structure and potential applications in materials science (Huang et al., 2021).

Organic Synthesis Methodologies

Further research includes the development of new methodologies in organic synthesis, aiming at the efficient production of complex molecules. For example, Saeidian, Abdoli, and Salimi (2013) described a one-pot synthesis approach for highly substituted pyrroles, indicating advancements in synthetic organic chemistry and the potential for creating diverse organic molecules with significant complexity (Saeidian, Abdoli, & Salimi, 2013).